Cas no 13058-24-7 (tert-Butoxytrimethylsilane)

• Product Name: tert-Butoxytrimethylsilane
• CAS No: 13058-24-7
• MF: C₇H₁₈OSi
• MW: 146.302723407745
• MDL: MFCD00054893
• CID: 49003
• PubChem ID: 554467
• Update Time: 2025-05-27

tert-Butoxytrimethylsilane Chemical and Physical Properties

Names and Identifiers

• tert-Butoxytrimethylsilane
• t-BUTOXYTRIMETHYLSILANE
• trimethyl-[(2-methylpropan-2-yl)oxy]silane
• Silane,tert-butoxytrimethyl
• tert-butoxy-trimethylsilyl ether
• tert-butyltrimethylsilyl ether
• trimethyl(tert-butoxy)silane
• trimethylsilyl t-butyl ether
• Silane,tert-butoxytrimethyl- (6CI,7CI,8CI)
• 2-Methyl-2-((trimethylsilyl)oxy)propane
• Trimethyl-tert-butoxysilane
• Trimethyl(tert-butyloxy)silane
• (1,1-Dimethylethoxy)trimethylsilane
• 2-Methyl-2-(trimethylsilyloxy)propane
• tert-Butyl trimethylsilyl ether
• 1,1-Dimethylethanol, TMS derivative
• AMY42268
• Q63398617
• (tert-butoxy)trimethylsilane
• SCHEMBL703161
• B5877
• AS-76057
• T-Butoxytrimethylsilane, 97%
• AKOS006343221
• MFCD00054893
• I11389
• S03200
• A806105
• J-524323
• DTXSID30339198
• Silane, tert-butoxytrimethyl-
• Silane, (1,1-dimethylethoxy)trimethyl-
• 13058-24-7
• 1.1-dimethyl-1-trimethylsiloxyethane
• FT-0686886
• DB-030396
• DTXCID70290279

• MDL： MFCD00054893
• Inchi： 1S/C7H18OSi/c1-7(2,3)8-9(4,5)6/h1-6H3
• InChI Key： PGZGBYCKAOEPQZ-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)OC(C)(C)C

Computed Properties

• Exact Mass: 146.11300
• Monoisotopic Mass: 146.113
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 86.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 9.2A^2

Experimental Properties

• Color/Form: Not determined
• Density: 0.76
• Boiling Point: 102°C(lit.)
• Flash Point: 14°C
• Refractive Index: 1.3913
• PSA: 9.23000
• LogP: 2.63640
• Solubility: Not determined

tert-Butoxytrimethylsilane Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：warning
• Hazard Statement： H225-H315-H319
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 1993
• Hazard Category Code： 12-20/21/22
• Safety Instruction： 9-16-33
• TSCA：No
• PackingGroup：II
• Risk Phrases：R12; R20/21/22
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Organoheterosilanes
• Other Chemical Reagents Organic Metal Reagents

Additional information on tert-Butoxytrimethylsilane

Recent Advances in the Application of tert-Butoxytrimethylsilane (CAS: 13058-24-7) in Chemical Biology and Pharmaceutical Research

In recent years, tert-Butoxytrimethylsilane (CAS: 13058-24-7) has emerged as a versatile reagent in chemical biology and pharmaceutical research. This organosilicon compound is widely recognized for its role as a protecting group reagent, particularly in the synthesis of complex organic molecules. Its unique chemical properties, including stability under various reaction conditions and ease of deprotection, make it an invaluable tool in modern synthetic chemistry. Recent studies have further expanded its applications, highlighting its potential in drug discovery, peptide synthesis, and materials science.

One of the most notable advancements involves the use of tert-Butoxytrimethylsilane in the protection of hydroxyl groups during the synthesis of bioactive compounds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the multi-step synthesis of a novel class of kinase inhibitors. The researchers reported that the tert-butoxytrimethylsilyl (TBS) group, introduced using tert-Butoxytrimethylsilane, provided excellent protection stability while allowing for selective deprotection under mild conditions. This approach significantly improved the overall yield and purity of the target molecules, showcasing the reagent's importance in pharmaceutical development.

Beyond traditional synthetic applications, recent investigations have explored the role of tert-Butoxytrimethylsilane in bioconjugation strategies. A groundbreaking 2024 paper in Angewandte Chemie described its use in the site-specific modification of proteins, enabling the creation of stable protein-drug conjugates with enhanced therapeutic properties. The study particularly emphasized the reagent's ability to form stable silicon-oxygen bonds with serine and threonine residues, opening new avenues for targeted drug delivery systems.

In materials science, researchers have leveraged the unique properties of tert-Butoxytrimethylsilane to develop novel silicon-based nanomaterials. A recent publication in ACS Nano (2024) detailed its application in the surface functionalization of silicon nanoparticles, resulting in materials with improved stability and biocompatibility for biomedical applications. The study demonstrated that the tert-butoxytrimethylsilyl groups effectively passivated the nanoparticle surface while allowing for subsequent functionalization with targeting ligands.

The safety profile and handling considerations of tert-Butoxytrimethylsilane have also been subjects of recent investigations. Updated safety data sheets and handling protocols have been published, emphasizing the need for proper ventilation and personal protective equipment when working with this reagent. These developments reflect the growing industrial adoption of tert-Butoxytrimethylsilane and the need for standardized safety practices in both research and production settings.

Looking forward, the expanding applications of tert-Butoxytrimethylsilane suggest its continued importance in chemical biology and pharmaceutical research. Ongoing studies are exploring its potential in green chemistry approaches, with preliminary results indicating that it may serve as an environmentally benign alternative to more hazardous protecting group reagents. As research progresses, we anticipate further innovations that will solidify the position of tert-Butoxytrimethylsilane as a cornerstone reagent in synthetic chemistry and drug development.